Cas no 1805219-00-4 (Ethyl 3-bromo-4-methylpyridine-5-acetate)
Ethyl 3-bromo-4-methylpyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-4-methylpyridine-5-acetate
-
- Inchi: 1S/C10H12BrNO2/c1-3-14-10(13)4-8-5-12-6-9(11)7(8)2/h5-6H,3-4H2,1-2H3
- InChI Key: ISUUALXECQPJJD-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1C)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- XLogP3: 2.1
- Topological Polar Surface Area: 39.2
Ethyl 3-bromo-4-methylpyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011648-250mg |
Ethyl 3-bromo-4-methylpyridine-5-acetate |
1805219-00-4 | 95% | 250mg |
$1,078.00 | 2022-04-01 | |
| Alichem | A029011648-1g |
Ethyl 3-bromo-4-methylpyridine-5-acetate |
1805219-00-4 | 95% | 1g |
$2,837.10 | 2022-04-01 |
Ethyl 3-bromo-4-methylpyridine-5-acetate Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on Ethyl 3-bromo-4-methylpyridine-5-acetate
Ethyl 3-bromo-4-methylpyridine-5-acetate (CAS No. 1805219-00-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-bromo-4-methylpyridine-5-acetate (CAS No. 1805219-00-4) is a significant compound in the realm of organic synthesis, particularly in the pharmaceutical industry. This heterocyclic ester, characterized by its brominated and methylated pyridine core, serves as a crucial intermediate in the synthesis of various bioactive molecules. The compound's unique structural features make it a valuable building block for developing novel therapeutic agents, including those targeting neurological disorders, infectious diseases, and cancer.
The Ethyl 3-bromo-4-methylpyridine-5-acetate molecule exhibits a high degree of functional diversity, which is attributed to the presence of both bromine and acetate substituents on the pyridine ring. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures. Meanwhile, the acetate group can be readily transformed into other functional moieties, such as amides or esters, through hydrolysis or transesterification reactions.
Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 3-bromo-4-methylpyridine-5-acetate in the preparation of pharmacologically active compounds. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are pivotal in oncology research. The pyridine scaffold is a common motif in many kinase inhibitors due to its ability to interact with specific binding pockets on the enzyme surface. By leveraging the reactivity of the bromine and acetate groups, researchers can tailor the structure of these inhibitors to enhance their potency and selectivity.
In addition to its applications in oncology, Ethyl 3-bromo-4-methylpyridine-5-acetate has been explored in the development of antiviral agents. The growing threat of emerging infectious diseases has spurred interest in designing small molecules that can disrupt viral replication cycles. The compound's versatility allows for the creation of derivatives that can target various stages of viral infection, from entry into host cells to assembly and release of new virions. This adaptability makes it a promising candidate for further investigation in antiviral drug discovery.
The pharmaceutical industry's demand for innovative intermediates like Ethyl 3-bromo-4-methylpyridine-5-acetate continues to drive research into more efficient synthetic routes. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize the production process, improving yield and reducing reaction times. These innovations not only enhance cost-effectiveness but also minimize environmental impact by reducing waste generation.
Moreover, computational methods have become indispensable tools in the design and optimization of molecules derived from Ethyl 3-bromo-4-methylpyridine-5-acetate. Molecular modeling and virtual screening enable researchers to predict the biological activity of potential derivatives before conducting costly wet-lab experiments. This approach accelerates the drug discovery pipeline by focusing efforts on the most promising candidates.
The versatility of Ethyl 3-bromo-4-methylpyridine-5-acetate extends beyond its role as an intermediate; it also serves as a model compound for studying reaction mechanisms and developing new synthetic strategies. For example, its participation in cross-coupling reactions has been investigated to understand how electronic effects influence reactivity. Such insights are crucial for designing more efficient synthetic protocols and expanding the scope of transition-metal-catalyzed transformations.
In conclusion, Ethyl 3-bromo-4-methylpyridine-5-acetate (CAS No. 1805219-00-4) is a multifaceted compound with significant applications in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents across various disease areas. As research continues to uncover new synthetic possibilities and applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1805219-00-4 (Ethyl 3-bromo-4-methylpyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)